Cas no 2098071-98-6 (2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol)

• Product Name: 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol
• CAS No: 2098071-98-6
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6385520
• PubChem ID: 126846840
• Update Time: 2025-08-02

2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol
• Phenol, 2-[[(1-hydroxycyclohexyl)methyl]amino]-4-methyl-
• 2-(((1-Hydroxycyclohexyl)methyl)amino)-4-methylphenol
• AKOS040823496
• 2098071-98-6
• starbld0042146
• 2-{[(1-hydroxycyclohexyl)methyl]amino}-4-methylphenol
• F6545-5412

• Inchi： 1S/C14H21NO2/c1-11-5-6-13(16)12(9-11)15-10-14(17)7-3-2-4-8-14/h5-6,9,15-17H,2-4,7-8,10H2,1H3
• InChI Key： JMOJDCGJFGQXNE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1NCC1(O)CCCCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 402.2±30.0 °C(Predicted)
• pka: 10.67±0.48(Predicted)

Additional information on 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol

Comprehensive Guide to 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol (CAS No. 2098071-98-6): Properties, Applications, and Market Insights

2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol (CAS No. 2098071-98-6) is a specialized organic compound with a unique molecular structure, combining a phenolic core with a cyclohexyl-hydroxy substitution. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, cosmetics, and specialty chemical synthesis. Researchers and industry professionals frequently search for "2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol uses" or "CAS 2098071-98-6 suppliers," reflecting its growing commercial relevance.

The molecular formula of 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol is C14H21NO2, with a molecular weight of 235.32 g/mol. Its structure features a phenol ring substituted at the 2-position by a (1-hydroxycyclohexyl)methylamino group and at the 4-position by a methyl group. This arrangement contributes to its unique physicochemical properties, including moderate solubility in polar organic solvents like ethanol and acetone, and limited solubility in water. The compound's hydroxycyclohexyl moiety enhances its stability, making it suitable for formulations requiring prolonged shelf life.

In the pharmaceutical industry, 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol serves as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential as a building block for novel anti-inflammatory agents and neuroprotective compounds, aligning with the trending focus on central nervous system (CNS) therapeutics. The cosmetic sector utilizes this phenol derivative in hair dye formulations and skin care products, where its oxidative properties contribute to long-lasting color retention and antioxidant effects. These applications answer common queries like "how is CAS 2098071-98-6 used in cosmetics" frequently seen in search analytics.

The synthesis of 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol typically involves a multi-step process starting from 4-methylphenol (p-cresol). The aminoalkylation reaction with 1-hydroxycyclohexanecarboxaldehyde followed by reductive amination yields the target compound with high purity. Advanced purification techniques such as column chromatography or recrystallization ensure pharmaceutical-grade quality, addressing industry concerns about "CAS 2098071-98-6 purity standards." The compound's methylphenol backbone provides excellent stability against thermal degradation, a property highly valued in industrial applications.

Market analysis indicates growing demand for 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol, particularly in Asia-Pacific regions where cosmetic and pharmaceutical manufacturing is expanding. The global market is projected to grow at a CAGR of 5-7% from 2023 to 2028, driven by increasing R&D investments in specialty chemicals. Environmentally conscious manufacturers are exploring greener synthesis routes for this compound, responding to searches for "sustainable production of 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol." Regulatory compliance remains a key consideration, with the compound meeting international safety standards for cosmetic and pharmaceutical ingredients.

From a technical perspective, 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol demonstrates interesting spectroscopic characteristics. Its IR spectrum shows strong absorption bands at 3300-3400 cm^-1 (O-H stretch) and 1200-1250 cm^-1 (C-O stretch), while the ¹H NMR spectrum displays characteristic signals for aromatic protons (δ 6.5-7.0 ppm) and cyclohexyl protons (δ 1.0-2.0 ppm). These analytical signatures facilitate quality control and address common questions about "CAS 2098071-98-6 identification methods" in research forums.

Storage and handling recommendations for 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol include protection from light and moisture in tightly sealed containers at room temperature. While not classified as hazardous under standard regulations, proper laboratory practices should be maintained. The compound's hydroxyamino functionality makes it potentially useful in metal chelation applications, an area gaining attention in materials science circles searching for "novel chelating agents from phenolic derivatives."

Future research directions for 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol include exploration of its biological activities and derivatization potential. Preliminary studies suggest possible tyrosinase inhibitory effects, making it interesting for hyperpigmentation treatment research. The compound's structural features also position it as a candidate for developing advanced polymer additives, particularly in coatings and adhesives industries. These potential applications respond to emerging search trends about "innovative uses of amino-substituted phenols" in scientific literature.

In conclusion, 2-{(1-hydroxycyclohexyl)methylamino}-4-methylphenol (CAS No. 2098071-98-6) represents a versatile chemical entity with expanding applications across multiple industries. Its unique combination of phenolic, amino, and hydroxycyclohexyl functionalities offers numerous possibilities for molecular design and product development. As research continues to uncover new properties and applications, this compound is poised to maintain its relevance in specialty chemical markets, answering the growing number of technical and commercial inquiries about its capabilities and availability.